2,5-Dimethyl-1,3-oxazole-4-carboxylic acid

• IUPAC Name: 2,5-dimethyl-1,3-oxazole-4-carboxylic acid
• InChI: InChI=1S/C6H7NO3/c1-3-5(6(8)9)7-4(2)10-3/h1-2H3,(H,8,9)
• InChI Key: LHGRUGVXZLHYKE-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(N=C(O1)C)C(=O)O
• Molecular Formula: C6H7NO3
• DSSTOX Substance ID: DTXSID40383687
• Molecular Weight: 141.12 g/mol
• CAS No.: 23000-14-8

Description

2,5-Dimethyl-1,3-oxazole-4-carboxylic acid is a useful research compound. Its molecular formula is C6H7NO3 and its molecular weight is 141.12 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is unknown and the complexity rating of the compound is unknown. The United Nations designated GHS hazard class pictogram is Irritant, and the GHS signal word is WarningThe storage condition is unknown. Please store according to label instructions upon receipt of goods.
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Scientific Research Applications

Synthesis and Transformations

2,5-Dimethyl-1,3-oxazole-4-carboxylic acid and its derivatives have significant applications in the field of chemical synthesis and transformations. One study outlines the synthesis of methyl esters of 2-aryl-5-(3,5-dimethyl-1H-pyrazol-1-yl)-1,3-oxazole-4-carboxylic acids and their functional derivatives. These derivatives were then used for further transformations, such as introducing highly basic aliphatic amines into the oxazole ring (Prokopenko et al., 2010).

Development of Heterocyclic Compounds

The development of heterocyclic compounds using this compound is another area of research. For instance, derivatives of 5-(Dimethylamino)-4-tosyl-1,3-oxazole-2-carbaldehyde and its analogs were synthesized through treatment with various amines, leading to the formation of 2,5-disubstituted derivatives of 4-tosyl-1,3-oxazole (Vyzhdak et al., 2005).

Peptidomimetics and Biologically Active Compounds

The compound has potential in the preparation of peptidomimetics or biologically active compounds. A study showed that 5-amino-1,2,3-triazole-4-carboxylic acid, closely related to this compound, can be used for synthesizing triazole-based scaffolds, which are significant in medicinal chemistry (Ferrini et al., 2015).

Tandem Ugi/Robinson-Gabriel Synthesis

The compound has been used in a novel synthesis process combining Ugi and Robinson-Gabriel sequences. This method was employed to synthesize a series of 2,4,5-trisubstituted oxazoles, demonstrating the versatility of this compound in complex organic synthesis (Shaw et al., 2012).

Mechanism of Action

Target of Action

The primary targets of 2,5-Dimethyl-1,3-oxazole-4-carboxylic acid Oxazole-containing compounds are known to exhibit a wide range of biological actions, including anticancer, antibacterial, anticonvulsant, anti-allergic, anthelmintic, antiviral, antidepressant, analgesic, and antioxidant properties .

Mode of Action

The specific mode of action of This compound It’s worth noting that oxazole derivatives are often used as reagents in the synthesis of various biologically active compounds . For instance, they have been used to synthesize human phosphodiesterases (PDE) 5 inhibitor sildenafil analogs as trypanosomal PDE inhibitors .

Result of Action

The molecular and cellular effects of This compound Some oxazole derivatives have shown weak-to-moderate antimicrobial activity and weak cytotoxic activity against tested cancer cell lines .

Action Environment

The influence of environmental factors on the action, efficacy, and stability of This compound It’s known that certain safety precautions should be taken when handling this compound, such as avoiding inhalation and contact with skin or eyes .

Safety and Hazards

This chemical is considered hazardous. It is harmful if swallowed, causes skin and serious eye irritation, and may cause respiratory irritation.

Future Directions

Oxazole and its derivatives play a very essential role in the area of medicinal chemistry. They have been investigated in the advancement of novel compounds which show favorable biological activities. The important information presented in this manuscript will work as impetus for new views in the pursuit for rational design of more biologically active and minimum toxic derivatives of oxazoles as medicinal agents.

Biochemical Analysis

Biochemical Properties

2,5-Dimethyl-1,3-oxazole-4-carboxylic acid plays a significant role in biochemical reactions due to its ability to interact with enzymes, proteins, and other biomolecules. This compound can act as a substrate or inhibitor in enzymatic reactions, depending on the specific enzyme involved. For instance, it has been shown to interact with phosphodiesterases, which are enzymes that play a crucial role in cellular signaling by breaking down cyclic nucleotides . The interaction between this compound and these enzymes can modulate their activity, thereby influencing various cellular processes.

Cellular Effects

The effects of this compound on cells are diverse and depend on the cell type and the concentration of the compoundFor example, it has been observed to modulate the activity of certain kinases, which are enzymes that play a key role in signal transduction pathways . By altering the activity of these kinases, this compound can impact processes such as cell growth, differentiation, and apoptosis.

Molecular Mechanism

At the molecular level, this compound exerts its effects through various mechanisms. One of the primary mechanisms is its ability to bind to specific biomolecules, such as enzymes and receptors. This binding can result in the inhibition or activation of the target biomolecule, leading to changes in cellular function. For instance, the compound can inhibit the activity of certain enzymes by binding to their active sites, thereby preventing the substrate from accessing the enzyme . Additionally, this compound can influence gene expression by interacting with transcription factors and other regulatory proteins.

Temporal Effects in Laboratory Settings

The effects of this compound can change over time in laboratory settings. This compound is relatively stable under standard laboratory conditions, but it can degrade over time, especially when exposed to light or heat . The degradation products can have different biochemical properties, which can influence the long-term effects of the compound on cellular function. In in vitro studies, it has been observed that prolonged exposure to this compound can lead to changes in cell viability and function, highlighting the importance of considering temporal effects in experimental design.

Dosage Effects in Animal Models

The effects of this compound vary with different dosages in animal models. At low doses, the compound can have beneficial effects, such as modulating enzyme activity and improving cellular function. At high doses, it can exhibit toxic or adverse effects, including organ toxicity and disruption of normal cellular processes . Threshold effects have been observed, where a certain concentration of the compound is required to elicit a biological response. Understanding the dosage effects is crucial for determining the therapeutic potential and safety of this compound.

Metabolic Pathways

This compound is involved in various metabolic pathways, interacting with enzymes and cofactors that facilitate its metabolism. The compound can be metabolized through oxidation, reduction, and conjugation reactions, leading to the formation of metabolites with different biochemical properties . These metabolic pathways can influence the overall activity and efficacy of the compound, as well as its potential for accumulation in tissues.

Transport and Distribution

The transport and distribution of this compound within cells and tissues are mediated by specific transporters and binding proteins. These molecules facilitate the movement of the compound across cellular membranes and its localization within specific cellular compartments . The distribution of this compound can affect its activity and function, as well as its potential for accumulation and toxicity.

Subcellular Localization

The subcellular localization of this compound is influenced by targeting signals and post-translational modifications that direct it to specific compartments or organelles. For example, the compound may be localized to the mitochondria, where it can influence mitochondrial function and energy metabolism . The localization of this compound within cells can have significant implications for its biochemical activity and therapeutic potential.